Cas no 1172243-73-0 (N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)-N-[2-(1H-pyrazol-1-yl)ethyl]benzamide)

• Product Name: N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)-N-[2-(1H-pyrazol-1-yl)ethyl]benzamide
• CAS No: 1172243-73-0
• MF: C₂₂H₂₂N₄OS₂
• MW: 422.566281795502
• CID: 5793021
• Update Time: 2025-10-29

N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)-N-[2-(1H-pyrazol-1-yl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-methylsulfanyl-N-(2-pyrazol-1-ylethyl)benzamide
• N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)-N-[2-(1H-pyrazol-1-yl)ethyl]benzamide

• Inchi： 1S/C22H22N4OS2/c1-15-12-16(2)20-19(13-15)29-22(24-20)26(11-10-25-9-5-8-23-25)21(27)17-6-4-7-18(14-17)28-3/h4-9,12-14H,10-11H2,1-3H3
• InChI Key： KXLZZECZBABINE-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(C)C=C(C)C=C2S1)CCN1C=CC=N1)(=O)C1=CC=CC(SC)=C1

Additional information on N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)-N-[2-(1H-pyrazol-1-yl)ethyl]benzamide

Comprehensive Analysis of N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)-N-[2-(1H-pyrazol-1-yl)ethyl]benzamide (CAS 1172243-73-0)

The compound N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)-N-[2-(1H-pyrazol-1-yl)ethyl]benzamide (CAS 1172243-73-0) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a benzothiazole core with a pyrazole moiety, linked via an ethyl bridge and further functionalized with a methylsulfanyl group. This combination of heterocyclic systems and sulfur-containing substituents makes it a subject of significant interest in pharmaceutical and agrochemical research.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their applications in drug discovery and material science. The benzothiazole scaffold, in particular, has gained attention due to its presence in bioactive molecules with antimicrobial, anti-inflammatory, and anticancer properties. Similarly, the pyrazole ring is a privileged structure in medicinal chemistry, often associated with kinase inhibition and CNS activity. The integration of these two pharmacophores in CAS 1172243-73-0 suggests potential multifunctional biological activity, aligning with current trends in polypharmacology.

From a synthetic chemistry perspective, the preparation of N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)-N-[2-(1H-pyrazol-1-yl)ethyl]benzamide presents interesting challenges. The methylsulfanyl group at the 3-position of the benzamide ring may serve as a versatile handle for further derivatization, allowing conversion to sulfoxides or sulfones - transformations that are frequently exploited in prodrug design. The N-alkylation of the benzothiazole nitrogen with a pyrazole-containing side chain exemplifies modern strategies for increasing molecular complexity while maintaining drug-like properties.

The physicochemical properties of this compound warrant careful consideration. The presence of both hydrogen bond acceptors (carbonyl oxygen, pyrazole nitrogen) and lipophilic domains (benzothiazole, methylsulfanyl) suggests balanced solubility characteristics. Such properties are crucial for compounds intended for biological evaluation, as they influence absorption, distribution, and metabolic stability. Computational models predict moderate lipophilicity for CAS 1172243-73-0, placing it within the desirable range for many therapeutic applications.

Current research trends emphasize the importance of molecular hybridization, where distinct pharmacophores are combined to create new bioactive entities. The structure of N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)-N-[2-(1H-pyrazol-1-yl)ethyl]benzamide perfectly illustrates this concept. The 4,6-dimethylbenzothiazole portion may confer DNA-binding capability, while the pyrazole-ethyl side chain could modulate receptor interactions. Such dual functionality addresses the growing need for targeted therapies with reduced off-target effects.

Analytical characterization of this compound typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. The mass spectrum would show characteristic fragmentation patterns of the benzothiazole and benzamide moieties, while NMR would reveal distinct proton environments for the methyl groups (appearing as singlets) and the pyrazole protons (typically appearing as doublets). These analytical fingerprints are essential for quality control in research settings.

The potential applications of CAS 1172243-73-0 extend beyond pharmaceuticals. In materials science, such heterocycle-rich structures have shown promise as organic semiconductors or fluorescent tags. The thioether linkage might participate in metal coordination, suggesting possible uses in catalyst design. These diverse applications reflect the growing interdisciplinary nature of chemical research, where a single compound can find utility across multiple fields.

Stability studies indicate that proper storage conditions are crucial for maintaining the integrity of N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)-N-[2-(1H-pyrazol-1-yl)ethyl]benzamide. Like many sulfur-containing compounds, protection from oxidation is recommended, typically achieved through inert atmosphere storage and temperature control. These handling requirements are standard for research chemicals of this complexity and do not present unusual challenges.

From a regulatory standpoint, CAS 1172243-73-0 is not currently classified under any restricted categories, making it accessible for legitimate research purposes. However, as with all specialized chemicals, appropriate safety protocols should be followed during handling. The compound's structure-activity relationships remain an active area of investigation, with particular interest in how modifications to the methylsulfanyl or pyrazole components might alter its biological profile.

The synthesis and study of N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)-N-[2-(1H-pyrazol-1-yl)ethyl]benzamide represent the cutting edge of modern heterocyclic chemistry. As research continues to explore the boundaries of molecular design, compounds like this serve as valuable tools for understanding how specific structural features translate to functional properties. Their development contributes to the broader goal of creating more effective and selective chemical agents for various scientific and industrial applications.